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Compound of Interest

Compound Name: GPI-1485

Cat. No.: B1672109 Get Quote

For laboratory professionals engaged in the dynamic field of drug development, the safe and

compliant disposal of investigational compounds like GPI-1485 is a critical component of

operational excellence and environmental responsibility. This document provides a

comprehensive, step-by-step guide for the proper disposal of GPI-1485, ensuring the safety of

personnel and adherence to regulatory standards.

Chemical and Physical Properties
A summary of the known properties of GPI-1485 is presented below. This information is

essential for a comprehensive understanding of the compound's characteristics, which informs

its safe handling and disposal.

Property Value

Molecular Formula C12H19NO4[1]

Molecular Weight 241.29 g/mol [1]

Appearance Solid (Assumed)

Solubility No data available
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The following protocol outlines the recommended procedure for the disposal of GPI-1485
waste, including pure compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE): Before handling GPI-1485 waste, ensure appropriate

PPE is worn, including:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

2. Waste Segregation:

Solid Waste: Collect unused or expired GPI-1485, contaminated personal protective

equipment (gloves, weigh boats, etc.), and other solid materials in a dedicated, clearly

labeled hazardous waste container.

Liquid Waste: Dispose of solutions containing GPI-1485 in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other solvent waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

3. Container Labeling: All waste containers must be accurately labeled with the following

information:

"Hazardous Waste"

The full chemical name: "GPI-1485"

The primary hazards associated with the compound (if known). In the absence of specific

data, treat as a potentially harmful chemical.

The accumulation start date.
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4. Storage of Waste: Store waste containers in a designated, secure area away from general

laboratory traffic. Ensure containers are tightly sealed to prevent leaks or spills.

5. Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Do not dispose of GPI-1485 down the drain or in the regular trash.[2]

Follow all local, state, and federal regulations for the disposal of chemical waste.

Disposal Workflow
The following diagram illustrates the logical flow of the GPI-1485 disposal process.
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Caption: GPI-1485 Disposal Workflow Diagram

This procedural guidance is intended to supplement, not replace, institutional and regulatory

policies. Always consult your organization's specific safety protocols and your EHS department
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for any questions or concerns regarding chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1672109?utm_src=pdf-custom-synthesis
https://genophore.com/app/small_molecules/2134094/gpi-1485/
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_Hymeglusin.pdf
https://www.benchchem.com/product/b1672109#gpi-1485-proper-disposal-procedures
https://www.benchchem.com/product/b1672109#gpi-1485-proper-disposal-procedures
https://www.benchchem.com/product/b1672109#gpi-1485-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672109?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

